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Compound of Interest

Compound Name: Cetyl lactate

Cat. No.: B148137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cetyl lactate (hexadecyl 2-hydroxypropanoate), an ester of cetyl alcohol and lactic acid, is

utilized in the pharmaceutical and cosmetic industries as an emollient and skin conditioning

agent.[1][2][3] Its environmental fate and biodegradability are critical considerations for

assessing its overall environmental impact. This technical guide provides a comprehensive

overview of the environmental characteristics of cetyl lactate, including its biodegradability,

aquatic toxicity, and soil sorption potential. The information herein is synthesized from available

data on cetyl lactate and structurally similar long-chain fatty acid esters.

Physicochemical Properties
The environmental behavior of a substance is largely dictated by its physicochemical

properties. Cetyl lactate is a long-chain fatty acid ester with low water solubility, which

influences its distribution and bioavailability in the environment.

Table 1: Physicochemical Properties of Cetyl Lactate
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Property Value Reference(s)

Molecular Formula C₁₉H₃₈O₃ [1][4][5]

Molar Mass 314.5 g/mol [4][5]

Physical State
White to light yellow soft, waxy

solid
[1][2][4]

Melting Point 41 °C [4]

Water Solubility Practically insoluble [1][5]

Log Kow (Octanol-Water

Partition Coefficient)

Estimated to be > 4 (indicative

of high hydrophobicity)
Inferred from structure

Environmental Fate
The environmental fate of cetyl lactate is governed by a combination of biotic and abiotic

processes, including biodegradation, hydrolysis, and sorption to soil and sediment.

Abiotic Degradation: Hydrolysis
As an ester, cetyl lactate can undergo hydrolysis, breaking down into its constituent

molecules: cetyl alcohol (a long-chain fatty alcohol) and lactic acid.[6][7] This process can be

catalyzed by acids or bases and is also influenced by temperature.[7][8] The rate of hydrolysis

for long-chain esters can be a determining factor in their persistence in aquatic environments.

[9][10] The lactic acid produced is a naturally occurring and readily metabolized substance.[6]

Soil Sorption
Due to its high hydrophobicity and low water solubility, cetyl lactate is expected to exhibit

strong sorption to soil and sediment organic matter.[11][12] The organic carbon-normalized

sorption coefficient (Koc) is a key parameter used to predict the mobility of a substance in soil.

[11][13] A high Koc value indicates that the substance will be largely immobile and partition

from the aqueous phase to the solid phase (soil/sediment).[11][14] While no experimental Koc

value for cetyl lactate is available, its chemical structure suggests a high affinity for organic

matter, limiting its potential for leaching into groundwater.
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Biodegradability
The primary mechanism for the removal of cetyl lactate from the environment is expected to

be biodegradation.

Aerobic Biodegradation
Studies on various alkyl lactate esters have demonstrated that they are readily biodegradable,

achieving over 60% degradation in standard ready biodegradability tests.[15][16] Ethyl lactate,

a shorter-chain lactate ester, is reported to be 100% biodegradable.[13] Given these findings, it

is highly probable that cetyl lactate is also readily biodegradable under aerobic conditions. The

initial step in the microbial degradation of esters is the enzymatic hydrolysis of the ester bond

by esterases, releasing the alcohol and carboxylic acid.[17][18] The resulting cetyl alcohol and

lactic acid are then further metabolized by microorganisms.

A plausible microbial degradation pathway for cetyl lactate is initiated by the cleavage of the

ester linkage, as depicted in the diagram below.

Cetyl Lactate Esterase-mediated
Hydrolysis

Cetyl Alcohol

Lactic Acid

Fatty Acid
β-Oxidation

TCA Cycle CO₂ + H₂O

Click to download full resolution via product page

Figure 1. Proposed aerobic degradation pathway for Cetyl Lactate.

Ecotoxicity
The ecotoxicity of cetyl lactate is an important consideration for its environmental risk

assessment.

Aquatic Toxicity
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A Safety Data Sheet for cetyl lactate indicates that it is "Very toxic to aquatic life" (H400),

though specific quantitative data (e.g., LC50 or EC50 values) are not readily available in the

public domain.[19] For poorly soluble substances like cetyl lactate, the toxicity to aquatic

organisms such as fish and daphnids can be influenced by the physical effects of the

substance in the water column as much as its inherent molecular toxicity.[20] The toxicity of

esters to aquatic organisms is often related to their alkyl chain length and hydrophobicity.[21]

However, the rapid biodegradability of lactate esters is a mitigating factor in their overall

environmental risk.[15][16]

Table 2: Summary of Environmental Fate and Ecotoxicity Data

Endpoint Result/Expected Outcome Reference(s)

Ready Biodegradability (OECD

301B)

Expected to be readily

biodegradable (>60% in 28

days)

[15][16]

Hydrolysis
Undergoes hydrolysis to cetyl

alcohol and lactic acid
[6][7]

Soil Sorption Coefficient (Koc)
Expected to be high (low

mobility)
Inferred from structure

Aquatic Toxicity

Potentially toxic to aquatic life,

but mitigated by rapid

biodegradation

[15][16][19]

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of the environmental

properties of substances like cetyl lactate.

Ready Biodegradability - OECD 301B (CO₂ Evolution
Test)
This method is suitable for poorly soluble substances like cetyl lactate.[3][19][22]
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Principle: The test substance is incubated in a mineral medium with a microbial inoculum.

The biodegradation is determined by measuring the amount of CO₂ produced over a 28-day

period.[23]

Apparatus: A series of flasks or bottles connected to a system for trapping and measuring

CO₂.[1]

Inoculum: Activated sludge from a municipal sewage treatment plant, with a final

concentration of approximately 30 mg/L of suspended solids in the test vessels.[24][25]

Test Substance Concentration: Typically 10-20 mg of Total Organic Carbon (TOC) per liter.

[24]

Procedure:

The test substance is added to the mineral medium in the test flasks. Due to its low

solubility, it may be necessary to add it directly as a solid or coated onto a solid support.[1]

The flasks are inoculated with the prepared activated sludge.

Control flasks (inoculum only) and reference standard flasks (e.g., sodium benzoate) are

run in parallel.[23]

The flasks are incubated in the dark at a constant temperature (e.g., 22 ± 2 °C) and

aerated with CO₂-free air.[1]

The CO₂ evolved is trapped in a suitable absorbent (e.g., barium hydroxide or sodium

hydroxide solution) and quantified by titration or with a TOC analyzer.

Data Analysis: The percentage of biodegradation is calculated as the ratio of the amount of

CO₂ produced from the test substance to the theoretical amount of CO₂ (ThCO₂) that would

be produced from the complete oxidation of the substance. A substance is considered readily

biodegradable if it reaches the 60% pass level within a 10-day window during the 28-day

test.[23][26]
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Figure 2. Experimental workflow for the OECD 301B biodegradability test.

Aquatic Toxicity - Acute Immobilisation Test with
Daphnia magna (OECD 202)
This test determines the acute toxicity of a substance to the freshwater invertebrate Daphnia

magna.

Principle: Young daphnids are exposed to a range of concentrations of the test substance for

48 hours. The concentration that causes immobilisation in 50% of the daphnids (EC50) is

determined.

Test Organism:Daphnia magna, less than 24 hours old at the start of the test.

Procedure:

A series of test solutions of different concentrations are prepared. For a poorly soluble

substance like cetyl lactate, a carrier solvent or vigorous dispersion may be necessary to

create a stable dispersion.

Groups of daphnids are exposed to each test concentration in replicate vessels.

Control groups (without the test substance) are run in parallel.
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The daphnids are incubated for 48 hours at 20 ± 2 °C under defined light conditions.

The number of immobilised daphnids is recorded at 24 and 48 hours.

Data Analysis: The 48-hour EC50 value and its confidence limits are calculated using

appropriate statistical methods (e.g., probit analysis).

Soil Sorption Coefficient (Koc) - HPLC Screening
Method (OECD 121)
This method provides an estimate of the soil sorption coefficient based on the retention time in

a high-performance liquid chromatography (HPLC) system.

Principle: The retention time of the test substance on an HPLC column with a nonpolar

stationary phase is correlated with the known Koc values of reference substances.

Apparatus: A standard HPLC system with a suitable nonpolar column (e.g., C18) and a

detector (e.g., UV).

Procedure:

A set of reference substances with known Koc values is selected.

The retention times of the reference substances and the test substance (cetyl lactate) are

determined under isocratic elution conditions.

A calibration graph is created by plotting the logarithm of the capacity factor (k) of the

reference substances against their log Koc values.

The capacity factor for cetyl lactate is calculated from its retention time.

Data Analysis: The log Koc of cetyl lactate is estimated from the calibration graph using its

calculated capacity factor.

Conclusion
Cetyl lactate, a long-chain fatty acid ester, is anticipated to have a favorable environmental

profile. Its low water solubility and high hydrophobicity suggest it will strongly adsorb to soil and
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sediment, limiting its mobility in the environment. While potentially exhibiting toxicity to aquatic

organisms, this is likely mitigated by its rapid and ready biodegradability. The primary

environmental degradation pathway is expected to be microbial hydrolysis of the ester bond,

followed by the mineralization of the resulting cetyl alcohol and lactic acid. Standardized testing

protocols are available to definitively quantify its biodegradability, aquatic toxicity, and soil

sorption potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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